Cas no 1555844-36-4 (2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid)

• Product Name: 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid
• CAS No: 1555844-36-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5737914
• PubChem ID: 83818749
• Update Time: 2025-05-19

2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1555844-36-4
• 2-(1-Cyclopropyl-4-methylcyclohexyl)aceticacid
• EN300-704560
• 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid
• Cyclohexaneacetic acid, 1-cyclopropyl-4-methyl-

• Inchi： 1S/C12H20O2/c1-9-4-6-12(7-5-9,8-11(13)14)10-2-3-10/h9-10H,2-8H2,1H3,(H,13,14)
• InChI Key： UBFKHZAZSGLDLI-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC(C)CC1)C1CC1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 310.7±10.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid

Introduction to 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid (CAS No. 1555844-36-4) in Modern Chemical Research

2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid, identified by the CAS number 1555844-36-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a cyclohexane ring substituted with both cyclopropyl and methyl groups, coupled with an acetic acid moiety, positions it as a versatile intermediate in the development of novel therapeutic agents. The compound's molecular architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The synthesis of 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid involves sophisticated organic transformations that highlight the intersection of stereoselectivity and regioselectivity. The presence of the cyclopropyl group introduces steric constraints that can influence the compound's pharmacokinetic properties, while the methyl substitution on the cyclohexane ring enhances its lipophilicity. These features make it an attractive scaffold for drug discovery, where optimizing solubility and membrane permeability is critical for achieving desired pharmacological effects.

In recent years, advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid with greater precision. Molecular docking studies have revealed its potential as a ligand for various targets, including proteases and ion channels. For instance, preliminary simulations suggest that this compound may interact with serine proteases, which are implicated in inflammatory and infectious diseases. Such findings align with ongoing efforts to develop next-generation protease inhibitors with improved efficacy and reduced side effects.

The acetic acid moiety in 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid also contributes to its versatility as a synthetic precursor. It can be readily modified through esterification, amidation, or carboxylation reactions to generate derivatives with tailored biological properties. This adaptability has been exploited in several research projects aimed at identifying novel antimicrobial agents. By incorporating structural analogs of this compound into high-throughput screening assays, scientists have identified promising candidates for further development.

One particularly noteworthy application of 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid is in the context of immunomodulatory therapy. Emerging evidence suggests that compounds with similar structural motifs can modulate immune responses by interacting with cytokine receptors or intracellular signaling pathways. In preclinical studies, derivatives of this compound have demonstrated ability to suppress excessive inflammation while preserving immune function against pathogens. This dual-action profile makes it a compelling candidate for treating autoimmune disorders and chronic inflammatory conditions.

The synthesis of 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid has also been refined through continuous-flow chemistry techniques, which enhance yield and scalability while minimizing waste. These innovations align with the growing emphasis on sustainable pharmaceutical manufacturing practices. By leveraging modern catalytic systems and green chemistry principles, researchers can produce this compound more efficiently without compromising purity or yield.

Future directions in the study of 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid may explore its potential as a chiral building block for enantioselective drug development. The cyclopropyl-substituted cyclohexane ring provides a rigid framework that can be exploited to generate enantiomerically pure compounds with enhanced pharmacological specificity. Such efforts could lead to breakthroughs in treating diseases where stereochemistry plays a critical role in therapeutic efficacy.

Moreover, interdisciplinary approaches combining organic chemistry with bioinformatics are expected to unlock new insights into the biological roles of 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid. By integrating experimental data with computational models, researchers can gain deeper understanding of how this compound interacts with biological systems at the molecular level. This knowledge will be instrumental in designing next-generation therapeutics that target complex disease mechanisms.

In conclusion, 2-(1-Cyclopropyl-4-methylcyclohexyl)acetic acid (CAS No. 1555844-36-4) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational biology, position it as a valuable tool for exploring novel therapeutic strategies across multiple disease areas.